Aceclidine
Cat. No. B1665410
:
827-61-2
M. Wt: 169.22 g/mol
InChI Key: WRJPSSPFHGNBMG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH3:10][C:11](=[O:12])[O:13][C:14](=[O:15])[CH3:16].[N:1]12[CH2:2][CH:3]([OH:9])[CH:4]([CH2:5][CH2:6]1)[CH2:7][CH2:8]2>>[N:1]12[CH2:2][CH:3]([O:9][C:11]([CH3:10])=[O:12])[CH:4]([CH2:5][CH2:6]1)[CH2:7][CH2:8]2
|
Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
CC(=O)OC(C)=O
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|
Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
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OC1CN2CCC1CC2
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC(=O)OC1CN2CCC1CC2
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
